Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate

• IUPAC Name: methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H20N2O3/c1-10-5-4-6-13(11(10)2)14(18)16-12-7-8-17(9-12)15(19)20-3/h4-6,12H,7-9H2,1-3H3,(H,16,18)
• InChI Key: ILSCQHXKLNJEMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2CCN(C2)C(=O)OC)C
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate, also known as DMBA-PC, is a chemical compound with potential applications in scientific research. This compound is a pyrrolidine derivative and is synthesized using a specific method. The purpose of

Mechanism of Action

Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate acts as a positive allosteric modulator of nicotinic acetylcholine receptors. This means that it enhances the activity of these receptors by binding to a site on the receptor that is distinct from the site where acetylcholine binds. Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate increases the sensitivity of nicotinic acetylcholine receptors to acetylcholine, leading to an increase in receptor activation.
Biochemical and Physiological Effects:
Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate enhances the activity of nicotinic acetylcholine receptors in a dose-dependent manner. In vivo studies have shown that Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate can improve cognitive function in animal models of Alzheimer's disease and enhance the rewarding effects of nicotine.

Advantages and Limitations for Lab Experiments

One advantage of Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate is that it is a selective modulator of nicotinic acetylcholine receptors, meaning that it does not affect other types of receptors in the brain. This specificity allows researchers to investigate the role of nicotinic acetylcholine receptors in various physiological processes without interference from other receptors. However, one limitation of Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate is that it has a relatively short half-life, meaning that its effects are not long-lasting.

Future Directions

There are several future directions for the use of Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate in scientific research. One direction is the development of new treatments for disorders such as Alzheimer's disease and nicotine addiction. Another direction is the investigation of the role of nicotinic acetylcholine receptors in other physiological processes, such as pain perception and immune function. Additionally, the development of new compounds based on Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate could lead to more potent and long-lasting modulators of nicotinic acetylcholine receptors.

Synthesis Methods

Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate is synthesized through a multi-step process. The first step involves the reaction of 2,3-dimethylbenzoic acid with thionyl chloride to form 2,3-dimethylbenzoyl chloride. The second step involves the reaction of the 2,3-dimethylbenzoyl chloride with pyrrolidine to form 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine. Finally, the third step involves the reaction of 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine with methyl chloroformate to form Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate.

Scientific Research Applications

Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in a variety of physiological processes including learning, memory, and addiction. Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate has been used to investigate the role of nicotinic acetylcholine receptors in these processes and to develop new treatments for disorders such as Alzheimer's disease and nicotine addiction.